N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C24H26FN3O5S/c25-19-4-1-2-5-20(19)27-9-11-28(12-10-27)21(22-6-3-13-31-22)17-26-34(29,30)18-7-8-23-24(16-18)33-15-14-32-23/h1-8,13,16,21,26H,9-12,14-15,17H2
• InChI Key: CKRYEHHWRCYSHY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(CNS(=O)(=O)C3=CC4=C(C=C3)OCCO4)C5=CC=CO5
• Molecular Formula: C24H26FN3O5S
• Molecular Weight: 487.5 g/mol

Description

N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide is a useful research compound. Its molecular formula is C24H26FN3O5S and its molecular weight is 487.55. The purity is usually 95%.
BenchChem offers high-quality N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Properties and Potential as Antipsychotics

• N-(2-(4-(2-Fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide and related compounds have been evaluated for their antipsychotic potential. They exhibit affinity for dopamine and serotonin receptors, suggesting effectiveness as antipsychotic drugs (Raviña et al., 2000).

Anti-Microbial Applications

• These compounds have shown promise in anti-microbial screening, suggesting potential application in treating infections (Jagtap et al., 2010).

Antidepressant and Anti-anxiety Properties

• Derivatives of this compound, specifically involving furan and piperazine, have been studied for their antidepressant and anti-anxiety properties in animal models (Kumar et al., 2017).

Antioxidant Activity

• Research suggests these compounds may have significant antioxidant properties, potentially useful in various therapeutic applications (Malík et al., 2017).

Potential in Glaucoma Treatment

• Studies indicate that similar sulfonamide derivatives might be effective in reducing intraocular pressure in glaucoma, opening avenues for ophthalmic applications (Mincione et al., 2005).

Antiproliferative and Anti-HIV Activity

• Certain derivatives have exhibited antiproliferative activity against human tumor-derived cell lines and were tested for anti-HIV properties (Al-Soud et al., 2010).

Antimicrobial and Antimalarial Activities

• These compounds have been evaluated for antimicrobial activity against various bacteria and fungi, and some have shown promise in antimalarial studies (Bhatt et al., 2016).

Potential in Hypertension Treatment

• They are identified as intermediates in the synthesis of hypertension drugs like Doxazosin, indicating their relevance in cardiovascular drug development (Ramesh et al., 2006).

Antiplasmodial Activity

• Piperazine sulfonamides, similar in structure, have been identified for their activity against Plasmodium falciparum, suggesting potential in treating malaria (Martyn et al., 2010).